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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4-Dimethylpentanal,
a colorless liquid with a strong, pungent odor.[1] Adherence to the following protocols is crucial
to ensure a safe laboratory environment and mitigate potential risks associated with the
handling of this chemical.

Physicochemical and Toxicological Data

A summary of the key quantitative data for 2,4-Dimethylpentanal is presented in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C7H140 [1112]
Molecular Weight 114.19 g/mol [2]

CAS Number 27944-79-2 [1][2]
Appearance Colorless liquid [1]

Odor Strong, pungent [1]

Boiling Point 134.5°C at 760 mmHg [11[3]

Flash Point 33.4°C [11[3]

Density 0.803 g/cm? [1]

Vapor Pressure

8.08 mmHg at 25°C

[1]

Refractive Index

1.401

[1]3]

Hazard Identification and Classification

2,4-Dimethylpentanal is classified as a hazardous substance.[4] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Statements:

Skin irritation: Category 2[2]

Flammable liquids: Category 3[2]

Serious eye irritation: Category 2A[2]

o H226: Flammable liquid and vapor.[2]

e H315: Causes skin irritation.[2]

Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3[2]
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e H319: Causes serious eye irritation.[2]

» H335: May cause respiratory irritation.[2]

The following diagram illustrates the relationship between the hazard classifications and the

necessary precautionary measures.

Precautionary Measures
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Hazard Classification and Precautionary Measures Relationship

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for the safe handling of 2,4-

Dimethylpentanal from receipt to disposal.
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Safe Handling Workflow for 2,4-Dimethylpentanal
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Detailed Experimental Protocols

While specific experimental protocols are highly dependent on the nature of the research, the
following general procedures for handling 2,4-Dimethylpentanal must be followed.

4.1. Engineering Controls

o Always work in a well-ventilated area, preferably within a chemical fume hood.[5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[6]

o Ensure eyewash stations and safety showers are readily accessible.[4]

4.2. Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[5]

e Hand Protection: Use chemically resistant gloves such as nitrile or neoprene.[5]

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[5] An apron
may be required for larger quantities.[4]

» Respiratory Protection: If ventilation is inadequate or there is a risk of aerosolization, use a
NIOSH-approved respirator with an organic vapor cartridge.[5]

4.3. Handling Procedures
o Keep away from heat, sparks, open flames, and other ignition sources.[6] No smoking.[6]

o To prevent static electricity discharge, all metal parts of the equipment must be grounded.[6]
Use only non-sparking tools.[6]

e Avoid contact with skin and eyes, and avoid inhalation of vapors.[4]
o Keep containers tightly closed when not in use.[6]
» Wash hands thoroughly after handling.[4]

4.4, Storage
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» Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[7]
o Keep containers tightly closed and sealed.[6]

o Store away from incompatible materials, such as oxidizing agents.[4]

First Aid Measures

In the event of exposure, follow these first aid measures and seek medical attention.

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If
breathing is difficult, give oxygen.[9] If not breathing, give artificial respiration.[8][9] Call a
poison center or doctor if you feel unwell.

» Skin Contact: Take off immediately all contaminated clothing.[7] Rinse the skin with water or
shower.[7] If skin irritation occurs, get medical advice/attention.[6]

o Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if
present and easy to do.[6] Continue rinsing.[6] If eye irritation persists, get medical
advice/attention.[6]

 Ingestion: Do NOT induce vomiting.[6][9] Clean mouth with water and drink plenty of water
afterwards.[8] Call a physician or poison control center immediately.[6]

Spill and Leak Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the situation
and prevent exposure.

o Small Spills:
o Remove all ignition sources.[4]
o Ventilate the area.[5]

o Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to
contain the spill.[4][5]
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o Carefully collect the absorbed material using non-sparking tools and place it in a
designated, labeled, and sealed container for hazardous waste.[4][5]

o Large Spills:
o Evacuate and isolate the area.[4][5]

o Alert personnel and contact the institution's Environmental Health and Safety (EHS)
department.[4]

o Contain the spill if it can be done safely.[4]

Disposal

Disposal of 2,4-Dimethylpentanal must be conducted in accordance with all federal, state, and
local regulations.[5]

o Collect all waste containing 2,4-Dimethylpentanal, including contaminated materials from
spills, in a designated, chemically compatible, and properly sealed container.[5]

o Clearly label the waste container as "Hazardous Waste" and include the full chemical name
("2,4-Dimethylpentanal”), concentration, and the date of accumulation.[5]

o Arrange for the collection of the hazardous waste by the institution's EHS department or a
licensed hazardous waste disposal contractor.[5]

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2,4-Dimethylpentanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050699#safety-and-handling-precautions-for-2-4-

dimethylpentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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